![molecular formula C14H14ClNO B3052618 1-(5-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde CAS No. 428466-65-3](/img/structure/B3052618.png)
1-(5-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : N-aryl-2,5-dimethylpyrrole-3-carbaldehydes, which are related to the specified compound, have been synthesized using the condensation of hexane-2,5-dione with aniline, followed by Vilsmeier–Haack formylation (Vorkapić-Furač et al., 1989).
Photochemical Behavior : Research on iodo substituted pyrroles, closely related to the compound , highlights their photochemical reactions in different solvents, leading to the formation of various derivatives (D’Auria et al., 1997).
Synthesis of Fluoropyrroles : An efficient method to prepare 5-alkoxymethyl-2-aryl-3-fluoro-1H-pyrroles and 2-aryl-3-fluoro-1H-pyrrole-5-carbaldehydes from related compounds has been developed, showcasing a route to synthesize various new 3-fluorinated pyrroles (Surmont et al., 2009).
Chemical Reactions : Research on polyfunctionalised pyrroles, such as the reaction of 3,5-dichloro-1H-pyrrole-2,4-dicarbaldehyde with secondary amines, demonstrates the diverse chemical reactivity of such compounds (Zaytsev et al., 2005).
Crystal Structure Analysis : The synthesis and crystal structure analysis of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a compound structurally similar to the one , has been conducted, providing insights into molecular arrangements and interactions (Xu & Shi, 2011).
Paramagnetic Transition Metal Ion Coordination : 1-methyl-1H-pyrrole-2-carbaldehyde oxime has been used as a ligand for coordinating paramagnetic transition metal ions, forming clusters that exhibit single-molecule magnetic behavior (Giannopoulos et al., 2014).
Synthesis of Pyrrole-based Ligands : The synthesis and characterization of aluminum and zinc complexes supported by pyrrole-based ligands, and their catalysis toward the ring-opening polymerization of ɛ-caprolactone, showcase the potential use of pyrrole derivatives in organometallic chemistry (Qiao et al., 2011).
Pyrrole Derivative Synthesis for Conducting Polymers : The aminomethylation of 1-alkylpyrrole and subsequent reactions to produce 1-alkyl-2,5-bis(thiophenylmethylene)pyrrole, useful for synthesizing new conducting polymers, highlights the versatility of pyrrole derivatives (Kim & Elsenbaumer, 1998).
Computational Studies : Ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, a pyrrole chalcone derivative, was synthesized and analyzed using quantum chemical calculations, providing insights into the molecular interactions and electronic properties of pyrrole derivatives (Singh et al., 2014).
properties
IUPAC Name |
1-(5-chloro-2-methylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO/c1-9-4-5-13(15)7-14(9)16-10(2)6-12(8-17)11(16)3/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADYDUYPSKQJMOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C(=CC(=C2C)C=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10358246 | |
Record name | 1-(5-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
428466-65-3 | |
Record name | 1-(5-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.